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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cupric tartrate hydrate (CuC₄H₄O₆·xH₂O) is a coordination complex of copper(II) and tartaric

acid that has garnered interest across various scientific disciplines. Its applications span from

being a catalyst in organic synthesis to its use in agriculture and electroplating.[1][2] This

technical guide provides an in-depth overview of the core physical and chemical properties of

cupric tartrate hydrate. It details experimental protocols for its synthesis and characterization

and presents quantitative data in a structured format for ease of reference. This document is

intended to be a comprehensive resource for researchers and professionals working with this

versatile compound.

Physical Properties
Cupric tartrate hydrate is typically a blue to green crystalline powder.[1][3][4] It is sensitive to air

and moisture.[4] The compound is noted to be slightly soluble or insoluble in water, though its

solubility can be influenced by factors such as temperature and pH, with increased solubility

observed in basic solutions.[5][6][7]

Table 1: Physical and Chemical Properties of Cupric Tartrate Hydrate
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Property Value Source(s)

Molecular Formula [-CH(OH)CO₂]₂Cu·xH₂O [3][4]

Molecular Weight
211.62 g/mol (anhydrous

basis)
[3][4]

Appearance
Blue to green crystalline

powder
[3][4][8]

Melting Point ~275 °C (decomposes) [3][5][8][9]

Water Solubility Slightly soluble / Insoluble [5][6]

Storage Conditions
Room Temperature, under

inert gas
[3][5]

Chemical Properties and Reactivity
Cupric tartrate is an acidic salt and as such, its aqueous solutions will have a pH of less than

7.0.[6] It reacts with bases in neutralization reactions.[6] The compound is utilized as a catalyst

in various organic reactions.[1] The tartrate ligand complexes with the copper(II) ion, which can

stabilize it in alkaline solutions, a principle famously used in Fehling's solution.

Thermal Decomposition
Cupric tartrate hydrate decomposes at approximately 275 °C.[3][5][8][9] The thermal

decomposition process for hydrated metal tartrates typically occurs in stages. The initial stage

involves the loss of water of crystallization (dehydration) at lower temperatures. This is followed

by the decomposition of the anhydrous tartrate at higher temperatures, which ultimately yields

copper oxide. The precise temperatures and intermediate products can be studied using

techniques like Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).[2]

[10]

Crystal Structure
The crystal structure of cupric tartrate hydrate has been a subject of study. It can form various

hydrated forms, and its structure can be influenced by the isomeric form of tartaric acid used in

its synthesis.[3] X-ray diffraction (XRD) studies have shown that cupric tartrate can have an
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orthorhombic crystal structure.[4][11] In some coordination polymers, the copper(II) atom

adopts a distorted octahedral geometry, coordinating with oxygen atoms from water molecules

and tartrate ions.[12] These structures can form two-dimensional layers or three-dimensional

networks through hydrogen bonding.[12]

Experimental Protocols
Synthesis of Cupric Tartrate Hydrate via Gel Growth
Method
The gel growth method is a common technique for producing high-quality crystals of sparingly

soluble compounds like cupric tartrate at ambient temperatures.[3][13] The single diffusion

technique is frequently employed.

Materials:

Sodium Metasilicate (Na₂SiO₃·9H₂O)

Tartaric Acid (C₄H₆O₆)

Copper(II) Chloride (CuCl₂·2H₂O)

Deionized Water

Test tubes (e.g., 15 cm length, 1.8 cm diameter)

Procedure:

Gel Preparation:

Prepare a 1 M solution of sodium metasilicate in deionized water.

Prepare a 1 M solution of tartaric acid.

In a test tube, add the 1 M tartaric acid solution. Slowly add the 1 M sodium metasilicate

solution while stirring until a pH of approximately 4.0 to 4.4 is achieved. This pH is ideal for

promoting the growth of well-formed crystals.[3][5]
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Seal the test tube and allow the gel to set until firm. The gel should then be aged for a few

days, as aging can help in obtaining better quality crystals by reducing the pore size of the

gel matrix.[14]

Crystal Growth:

Prepare a 1 M aqueous solution of copper(II) chloride.

Once the gel has set and aged, carefully pour the 1 M copper(II) chloride solution onto the

surface of the gel, avoiding any disturbance to the gel surface.[4]

Seal the test tube to prevent evaporation and contamination.

Observation and Harvesting:

Allow the setup to stand at room temperature. The copper(II) chloride will diffuse into the

gel and react with the tartaric acid to form cupric tartrate crystals.

Bluish crystals can be observed growing within the gel over a period of days to weeks.[4]

Once the growth is complete, the crystals can be carefully harvested from the gel.

Characterization Methods
4.2.1. Powder X-Ray Diffraction (PXRD)

Purpose: To determine the crystal structure and unit cell dimensions.

Procedure: A small, powdered sample of the synthesized cupric tartrate hydrate is placed on

a sample holder. The sample is then irradiated with monochromatic X-rays (commonly Cu Kα

radiation, λ = 1.54060 Å) over a range of 2θ angles (e.g., 5° to 50°). The resulting diffraction

pattern of peaks is analyzed to determine the crystal structure.[4][5]

4.2.2. Fourier-Transform Infrared Spectroscopy (FTIR)

Purpose: To identify the functional groups present in the molecule.
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Procedure: A small amount of the sample is mixed with potassium bromide (KBr) and

pressed into a pellet. The pellet is then placed in an FTIR spectrometer, and an infrared

spectrum is recorded, typically in the range of 400-4000 cm⁻¹. The resulting spectrum will

show absorption bands corresponding to the vibrational frequencies of the functional groups,

such as O-H, C-H, and C=O from the tartrate ligand.[4][5]

4.2.3. X-ray Photoelectron Spectroscopy (XPS)

Purpose: To determine the elemental composition and the oxidation state of the elements.

Procedure: The sample is placed in a high vacuum chamber and irradiated with X-rays. The

kinetic energy of the emitted photoelectrons is measured. The presence of satellite peaks in

the Cu 2p spectrum can confirm the +2 oxidation state of copper, indicating its paramagnetic

nature (d⁹ configuration).[5]

Logical Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

cupric tartrate hydrate.

Workflow for Synthesis and Characterization of Cupric Tartrate Hydrate
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Caption: Synthesis and Characterization Workflow.
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Applications
Cupric tartrate hydrate is a compound with a range of applications, including:

Catalysis: It can be used as a catalyst, for instance, in the fabrication of helical polyacetylene

fibers.

Electroplating: It is used in electroplating baths for copper plating.[2][5]

Analytical Chemistry: As a component of Fehling's solution, it is used in the qualitative

analysis of reducing sugars.

Agriculture: It serves as a source of copper, an essential micronutrient for plants, and may be

used in some fungicide formulations.[3]

Pigment Production: It has applications in the production of certain pigments.[15]

Safety Information
As with all copper compounds, cupric tartrate should be handled with care. It is designated as a

hazardous substance, and appropriate personal protective equipment, such as gloves and

safety goggles, should be worn.[1] Discharges of this substance into the environment are

regulated.[1] It is important to consult the Safety Data Sheet (SDS) for detailed handling and

disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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